Cas no 1381928-83-1 ((s)-2-(2-Methoxyphenyl)pyrrolidine hydrochloride)

• Product Name: (s)-2-(2-Methoxyphenyl)pyrrolidine hydrochloride
• CAS No: 1381928-83-1
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• MDL: MFCD08751474
• CID: 4592883
• PubChem ID: 66518727
• Update Time: 2025-06-08

(s)-2-(2-Methoxyphenyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (s)-2-(2-methoxyphenyl)pyrrolidine hydrochloride
• (S)-2-(2-Methoxyphenyl)pyrrolidine HCl
• (2S)-2-(2-Methoxyphenyl)pyrrolidine hcl
• (2S)-2-(2-methoxyphenyl)pyrrolidine;hydrochloride
• Y11069
• (s)-2-(2-methoxyphenyl)pyrrolidinehydrochloride
• AKOS015933897
• MFCD08751474
• DS-20167
• (2S)-2-(2-METHOXYPHENYL)PYRROLIDINE HYDROCHLORIDE
• 2-((2S)PYRROLIDIN-2-YL)-1-METHOXYBENZENE HYDROCHLORIDE
• 1381928-83-1
• CS-0162099
• (s)-2-(2-Methoxyphenyl)pyrrolidine hydrochloride

• MDL： MFCD08751474
• Inchi： 1S/C11H15NO.ClH/c1-13-11-7-3-2-5-9(11)10-6-4-8-12-10;/h2-3,5,7,10,12H,4,6,8H2,1H3;1H/t10-;/m0./s1
• InChI Key： SOLICRXAXXNCCU-PPHPATTJSA-N
• SMILES： Cl.O(C)C1C=CC=CC=1[C@@H]1CCCN1

Computed Properties

• Exact Mass: 213.0920418g/mol
• Monoisotopic Mass: 213.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on (s)-2-(2-Methoxyphenyl)pyrrolidine hydrochloride

Introduction to (S)-2-(2-Methoxyphenyl)pyrrolidine Hydrochloride (CAS No. 1381928-83-1)

Compound CAS No. 1381928-83-1, specifically identified as (S)-2-(2-Methoxyphenyl)pyrrolidine hydrochloride, represents a significant advancement in the realm of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural configuration, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The (S)-configuration of the pyrrolidine ring, combined with the methoxyphenyl substituent, contributes to its distinct chemical properties and biological activities, making it a subject of intense study among researchers.

The molecular structure of (S)-2-(2-Methoxyphenyl)pyrrolidine hydrochloride encompasses a pyrrolidine core substituted with a 2-methoxyphenyl group, further modified by the presence of a hydrochloride salt form. This specific arrangement not only influences its solubility and stability but also plays a crucial role in its interaction with biological targets. The hydrochloride form enhances the compound's bioavailability, facilitating its absorption and distribution within the body, which is a critical factor in drug development.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds that incorporate the pyrrolidine scaffold. Pyrrolidine derivatives have shown promise in various therapeutic areas, including central nervous system disorders, cardiovascular diseases, and inflammation-related conditions. The presence of the methoxyphenyl group in (S)-2-(2-Methoxyphenyl)pyrrolidine hydrochloride introduces additional pharmacophoric features that can modulate receptor binding and enhance therapeutic efficacy.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have been investigating its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary studies have suggested that (S)-2-(2-Methoxyphenyl)pyrrolidine hydrochloride may exhibit inhibitory effects on certain enzymes, which could be beneficial in managing conditions such as pain and inflammation.

The synthesis of (S)-2-(2-Methoxyphenyl)pyrrolidine hydrochloride presents unique challenges due to the need for precise stereochemical control. The (S)-configuration must be maintained throughout the synthetic process to ensure that the compound retains its desired biological activities. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, have been employed to achieve this level of precision. These methods not only enhance yield but also improve the overall quality and purity of the final product.

The pharmacokinetic profile of (S)-2-(2-Methoxyphenyl)pyrrolidine hydrochloride is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic use. Preliminary pharmacokinetic studies have provided valuable insights into these processes, which are crucial for determining appropriate dosing regimens and minimizing potential side effects.

In conclusion, (S)-2-(2-Methoxyphenyl)pyrrolidine hydrochloride (CAS No. 1381928-83-1) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for exploring new therapeutic strategies. As research continues to uncover more about its properties and mechanisms of action, this compound holds significant promise for addressing various health challenges.